Cas no 501426-62-6 (2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one)
2-Fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one is a fluorinated aromatic ketone with potential utility as a synthetic intermediate in pharmaceutical and agrochemical applications. Its structure, featuring both fluorine and methoxy substituents, enhances electrophilic reactivity and metabolic stability, making it valuable for the development of bioactive compounds. The presence of fluorine atoms at strategic positions can influence electronic properties and improve binding affinity in target molecules. This compound is particularly suited for use in cross-coupling reactions, nucleophilic substitutions, and other transformations requiring a reactive carbonyl group. Its well-defined purity and consistent performance ensure reliability in complex synthetic pathways.
501426-62-6 structure
Product Name:2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one
CAS No:501426-62-6
MF:C9H8F2O2
MW:186.155429840088
CID:867209
PubChem ID:11789922
Update Time:2025-10-13
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethanone
- Ethanone, 2-fluoro-1-(3-fluoro-4-methoxyphenyl)- (9CI)
-
- 2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one
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- Inchi: 1S/C9H8F2O2/c1-13-9-3-2-6(4-7(9)11)8(12)5-10/h2-4H,5H2,1H3
- InChI Key: QDYRWKURPIEHFM-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(C(CF)=O)=C1)OC
Computed Properties
- Exact Mass: 186.04923582g/mol
- Monoisotopic Mass: 186.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1621472-0.05g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 0.05g |
$864.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-0.1g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 0.1g |
$904.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-0.25g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 0.25g |
$946.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-0.5g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 0.5g |
$987.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-1.0g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 1g |
$1029.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-2.5g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 2.5g |
$2014.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-5.0g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 5g |
$2981.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-10.0g |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 10g |
$4421.0 | 2023-06-04 | ||
| Enamine | EN300-1621472-50mg |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1621472-100mg |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one |
501426-62-6 | 100mg |
$615.0 | 2023-09-22 |
2-fluoro-1-(3-fluoro-4-methoxyphenyl)ethan-1-one Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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